Cas no 2361679-26-5 (1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2))

• Product Name: 1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2)
• CAS No: 2361679-26-5
• MF: C₈H₁₄Cl₂N₄O₂
• MW: 269.12835931778
• CID: 5457616
• PubChem ID: 145867174
• Update Time: 2025-07-19

1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2361679-26-5
• Ethyl 5-(azetidin-3-yl)-1H-1,2,4-triazole-3-carboxylate;dihydrochloride
• ethyl 3-(azetidin-3-yl)-1H-1,2,4-triazole-5-carboxylate dihydrochloride
• EN300-7435083
• Z3773267220
• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2)

• Inchi： 1S/C8H12N4O2.2ClH/c1-2-14-8(13)7-10-6(11-12-7)5-3-9-4-5;;/h5,9H,2-4H2,1H3,(H,10,11,12);2*1H
• InChI Key： DMXWELJFRMFSQL-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=NC(C2CNC2)=N1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 268.0493811g/mol
• Monoisotopic Mass: 268.0493811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9Ų

Additional information on 1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2)

Comprehensive Overview of 1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2) (CAS No. 2361679-26-5)

The compound 1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2) (CAS No. 2361679-26-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including the 1,2,4-triazole core and azetidine moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. The ethyl ester functional group in this compound enhances its solubility and bioavailability, making it a valuable intermediate in synthetic chemistry. The hydrochloride salt form further improves its stability, a critical factor for storage and handling in laboratory settings. This aligns with the growing trend of optimizing API intermediates for better performance in downstream applications.

The CAS No. 2361679-26-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Users often inquire about its synthesis methods, purity standards, and potential substitutes, highlighting the need for detailed technical data. Additionally, the compound's molecular weight and structural formula are common queries, underscoring the importance of accurate documentation for regulatory compliance and research reproducibility.

From an SEO perspective, keywords like "1H-1,2,4-Triazole-5-carboxylic acid derivatives" and "azetidine-containing compounds" are highly relevant, as they resonate with researchers exploring structure-activity relationships (SAR). The compound's potential role in green chemistry initiatives also aligns with current sustainability trends, making it a topic of interest for environmentally conscious applications. Its compatibility with microwave-assisted synthesis further positions it as a modern solution for efficient chemical production.

In conclusion, 1H-1,2,4-Triazole-5-carboxylic acid, 3-(3-azetidinyl)-, ethyl ester, hydrochloride (1:2) represents a versatile and scientifically significant compound. Its multifaceted applications, coupled with the rising demand for high-purity intermediates, ensure its continued relevance in cutting-edge research and industrial processes. Future studies may explore its utility in bioconjugation or polymeric materials, further expanding its impact across disciplines.